Cas no 2877710-42-2 (N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-3-yl)methanesulfonamide)

• Product Name: N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-3-yl)methanesulfonamide
• CAS No: 2877710-42-2
• MF: C₁₃H₂₀N₆O₂S
• MW: 324.401900291443
• CID: 5318882
• PubChem ID: 165432346
• Update Time: 2025-10-30

N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6788-8140
• 2877710-42-2
• N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-3-yl)methanesulfonamide
• AKOS040872689
• N-Methyl-N-[1-(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)-3-piperidinyl]methanesulfonamide

• Inchi： 1S/C13H20N6O2S/c1-10-14-15-12-6-7-13(16-19(10)12)18-8-4-5-11(9-18)17(2)22(3,20)21/h6-7,11H,4-5,8-9H2,1-3H3
• InChI Key： GVBQZNWGNGEPAH-UHFFFAOYSA-N
• SMILES： CS(N(C)C1CCCN(C2=NN3C(C)=NN=C3C=C2)C1)(=O)=O

Computed Properties

• Exact Mass: 324.13684508g/mol
• Monoisotopic Mass: 324.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.09±0.30(Predicted)

Additional information on N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-3-yl)methanesulfonamide

Introduction to N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-3-yl)methanesulfonamide (CAS No. 2877710-42-2)

N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-3-yl)methanesulfonamide is a sophisticated chemical compound characterized by its intricate molecular structure. This compound, identified by the CAS number 2877710-42-2, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development. The molecular framework of this compound incorporates multiple heterocyclic rings, including a [1,2,4]triazolo[4,3-b]pyridazine core, which is known for its role in enhancing biological activity and binding affinity to target enzymes and receptors.

The structural composition of N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-3-yl)methanesulfonamide includes a piperidine ring and a methanesulfonamide functional group. These structural elements contribute to the compound's unique chemical properties and reactivity. The presence of the methanesulfonamide group not only influences its solubility but also enhances its ability to interact with biological targets. This makes it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing triazolo[4,3-b]pyridazine moieties. These heterocyclic systems have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 3-position of the triazolo[4,3-b]pyridazine ring further modulates its pharmacokinetic and pharmacodynamic profiles. This modification has been shown to improve metabolic stability and enhance binding affinity to specific biological targets.

One of the most compelling aspects of N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-3-yl)methanesulfonamide is its potential role in addressing unmet medical needs. Current research indicates that this compound exhibits promising activity against various diseases by interacting with key enzymes and receptors involved in pathogenic processes. For instance, studies have suggested that it may inhibit the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer and inflammatory diseases.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as multi-step organic synthesis and catalytic transformations have been utilized to introduce the necessary functional groups while maintaining structural integrity. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-3-yl)methanesulfonamide at both molecular and cellular levels. Molecular docking studies have been conducted to predict its binding interactions with target proteins. These studies provide valuable insights into how the compound may exert its biological effects and guide further optimization efforts.

In vitro experiments have demonstrated that this compound exhibits significant inhibitory activity against various disease-related targets. For example, it has shown potent activity against certain kinases implicated in cancer progression. Additionally, preliminary studies suggest that it may possess anti-inflammatory properties by modulating cytokine production and immune cell function. These findings underscore its potential as a lead compound for developing novel therapeutics.

The development of new drugs is a lengthy and rigorous process that involves extensive preclinical testing before reaching clinical trials. N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-3-yl)methanesulfonamide is currently undergoing preclinical studies to evaluate its safety profile and therapeutic efficacy. These studies aim to gather comprehensive data on its pharmacokinetics, pharmacodynamics, and potential side effects. The results from these studies will be critical in determining whether it progresses to human clinical trials.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new chemical entities with improved efficacy and safety profiles. Compounds like N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-3-yl)methanesulfonamide represent significant progress in this endeavor. Their complex molecular structures offer unique opportunities for interaction with biological targets while minimizing off-target effects. This balance is essential for developing drugs that are both effective and well-tolerated by patients.

The future prospects for N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazine}-6-yll)piperidin)-methanesulfonylamide are promising given its current stage of development. As more data becomes available from preclinical studies，it will be possible to refine its therapeutic potential further。Collaborative efforts between academia，industry，and regulatory agencies will be crucial in advancing this compound through clinical development pipelines。These partnerships will ensure that promising candidates like this one are brought to fruition，providing new treatment options for patients worldwide。